
Vestalin's potential in preventing cardiovascular
diseases

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Vestalin

CAS No.: 8064-75-3

Cat. No.: B13788687

Get Quote

An in-depth analysis of scientific and clinical literature reveals no specific therapeutic agent or

compound named "Vestalin" for the prevention of cardiovascular diseases. However, the query

may be referencing the landmark VESALIUS-CV (TIMI 66) clinical trial, a significant study in

cardiovascular primary prevention. This guide will, therefore, focus on the core subject of this

trial: the PCSK9 inhibitor evolocumab and its demonstrated potential in preventing

cardiovascular diseases in high-risk populations without a prior history of major adverse

cardiovascular events.

This technical document provides a comprehensive overview of the VESALIUS-CV trial, the

mechanism of action of evolocumab, and its clinical implications for researchers, scientists, and

drug development professionals.

Executive Summary
Atherosclerotic cardiovascular disease (ASCVD) remains a leading cause of global mortality.[1]

The VESALIUS-CV trial was a randomized, double-blind, placebo-controlled study designed to

determine if lowering low-density lipoprotein cholesterol (LDL-C) with evolocumab could reduce

the risk of a first major cardiovascular event in individuals at high risk but without a prior heart
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attack or stroke.[2][3] The trial successfully met its primary endpoints, demonstrating that

evolocumab significantly reduces the risk of major adverse cardiovascular events (MACE) in

this primary prevention setting.[2] These findings establish evolocumab as the first PCSK9

inhibitor to show significant cardiovascular event reduction in both primary and secondary

prevention.[2]

Quantitative Data from the VESALIUS-CV Trial
The following tables summarize the key quantitative outcomes from the VESALIUS-CV trial as

presented in late-breaking science sessions and official press releases.[1][2]

Table 1: Primary Efficacy Endpoints

Endpoint Evolocumab Group Placebo Group Risk Reduction

Triple Primary

Endpoint (CHD Death,

Myocardial Infarction,

or Ischemic Stroke)

Statistically &

Clinically Significant

Reduction

- 25%[1]

Quadruple Primary

Endpoint (CHD Death,

MI, Ischemic Stroke,

or Ischemia-Driven

Arterial

Revascularization)

Statistically &

Clinically Significant

Reduction

- 19%[1]

Table 2: Additional Cardiovascular Outcomes
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Endpoint Evolocumab Group Placebo Group Risk Reduction

Cardiovascular Death,

MI, or Ischemic Stroke
- - 27%[1]

Myocardial Infarction

(Heart Attack)
- - 36%[1]

Death from

Cardiovascular

Causes

2.8% 3.6%
Nominally Lower

Rate[1]

Death from All Causes 7.9% 9.7%
Nominally Lower

Rate[1]

Experimental Protocol: VESALIUS-CV Trial Design
The VESALIUS-CV trial was a robustly designed study to assess the efficacy and safety of

evolocumab in a primary prevention setting.

Study Design: A Phase 3, randomized, double-blind, placebo-controlled, global clinical trial.

[2][3]

Patient Population: The study enrolled over 12,301 patients at high cardiovascular risk.[2][3]

Inclusion criteria targeted adults with either known atherosclerotic cardiovascular disease

(ASCVD) or high-risk diabetes mellitus, but crucially, without a prior history of myocardial

infarction or stroke.[2][3]

Baseline Therapy: All participants were treated with optimized lipid-lowering therapy, with

approximately 85% maintained on a high-intensity or moderate-intensity statin regimen.[2]

Randomization and Treatment: Patients were randomized in a 1:1 ratio to receive either:

Evolocumab 140 mg administered subcutaneously every two weeks.[3]

A matching placebo administered subcutaneously every two weeks.[3]

Follow-up: The median follow-up duration was approximately 4.5 to 4.6 years.[1][2]
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Primary Endpoints: The trial was designed with dual primary composite endpoints:

Time to first occurrence of Coronary Heart Disease (CHD) death, myocardial infarction

(MI), or ischemic stroke.[2][3]

Time to first occurrence of CHD death, MI, ischemic stroke, or any ischemia-driven arterial

revascularization.[2][3]
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Patient Enrollment & Screening

Randomization (1:1)

Follow-up & Endpoint Adjudication

>12,301 High-Risk Patients
(ASCVD or High-Risk Diabetes)

No Prior MI or Stroke

Randomization

Optimized Lipid-Lowering Therapy

Evolocumab
140 mg SC Q2W

Placebo
SC Q2W

Median Follow-up:
~4.5 years

Adjudication of
Dual Primary Endpoints:

- 3-Point MACE
- 4-Point MACE
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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